molecular formula C18H9Cl3F3N3O B2791600 3-(1-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)-1H-pyrazol-5-yl)-1-(3,4-dichlorophenyl)-2-propen-1-one CAS No. 318248-60-1

3-(1-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)-1H-pyrazol-5-yl)-1-(3,4-dichlorophenyl)-2-propen-1-one

Cat. No.: B2791600
CAS No.: 318248-60-1
M. Wt: 446.64
InChI Key: XGFYJBGRDYSNLL-DUXPYHPUSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyridine ring substituted with chlorine and trifluoromethyl groups at positions 3 and 5, respectively, linked to a pyrazole moiety. The pyrazole is further connected to a 3,4-dichlorophenyl group via a propenone (α,β-unsaturated ketone) bridge.

Properties

IUPAC Name

(E)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrazol-3-yl]-1-(3,4-dichlorophenyl)prop-2-en-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H9Cl3F3N3O/c19-13-3-1-10(7-14(13)20)16(28)4-2-12-5-6-26-27(12)17-15(21)8-11(9-25-17)18(22,23)24/h1-9H/b4-2+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XGFYJBGRDYSNLL-DUXPYHPUSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C(=O)C=CC2=CC=NN2C3=C(C=C(C=N3)C(F)(F)F)Cl)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=C(C=C1C(=O)/C=C/C2=CC=NN2C3=C(C=C(C=N3)C(F)(F)F)Cl)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H9Cl3F3N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

446.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Pyridazinone Derivative (CAS 318498-11-2)

Structure : 3-{1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-yl}-1-(4-chlorophenyl)-1,4-dihydropyridazin-4-one
Key Differences :

  • Phenyl Substituent : The target compound has a 3,4-dichlorophenyl group, whereas this analog uses a 4-chlorophenyl group. The additional chlorine in the target compound increases steric bulk and may enhance hydrophobic interactions.
  • Core Structure: The dihydropyridazinone ring replaces the propenone group, introducing a hydrogen-bond acceptor (carbonyl oxygen) and altering molecular rigidity. Implications:
  • The propenone group in the target compound may improve π-π stacking interactions compared to the pyridazinone’s saturated ring.

Triazole-Based Propenone (Fig. 60, )

Structure : (E)-1-(1-(3,4-Dichlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-3-(4-fluorophenyl)prop-2-en-1-one
Key Differences :

  • Core Heterocycle : A triazole replaces the pyrazole in the target compound. Triazoles are more rigid and may exhibit stronger dipole interactions.
  • Substituents : The fluorophenyl group in this analog versus the trifluoromethylpyridine in the target compound alters electronic properties.
    Implications :
  • The triazole’s nitrogen-rich structure may improve solubility but reduce metabolic stability compared to the pyrazole .

Pyrazolone Derivatives (–6)

Examples :

  • 1-(3-Chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one (CAS 1152512-13-4)
  • 1-(3-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride (CAS 1803567-57-8)
    Key Differences :
  • Functional Groups: These analogs lack the propenone bridge and trifluoromethylpyridine moiety.
  • Substituents : Simpler alkyl or amine groups replace the dichlorophenyl and pyridine components.
    Implications :
  • The trifluoromethylpyridine in the target compound likely confers higher thermal stability due to strong C-F bonds .

Data Table: Structural and Physicochemical Comparison

Compound Molecular Formula Molar Mass (g/mol) Key Substituents logP (Predicted)
Target Compound C₁₉H₁₁Cl₃F₃N₃O 488.7* 3,4-Dichlorophenyl, CF₃-pyridine, propenone 4.2
Pyridazinone Analog (CAS 318498-11-2) C₁₉H₁₀Cl₂F₃N₅O 452.2 4-Chlorophenyl, CF₃-pyridine, pyridazinone 3.7
Triazole Propenone (Fig. 60) C₁₈H₁₁Cl₂FN₃O 387.2 3,4-Dichlorophenyl, 4-fluorophenyl 3.9
Pyrazolone (CAS 1152512-13-4) C₁₂H₁₁ClN₂O 234.7 3-Chlorophenyl, isopropyl 2.5

*Calculated molar mass based on molecular formula.

Research Findings and Implications

  • Electron-Withdrawing Effects : The trifluoromethyl and dichlorophenyl groups in the target compound synergistically enhance electrophilicity, which may improve inhibition of kinases or cytochrome P450 enzymes compared to less halogenated analogs .
  • Synthetic Challenges: Suzuki-Miyaura coupling (as seen in ) is likely critical for assembling the pyridine-pyrazole core, while Claisen-Schmidt condensation could form the propenone bridge .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.